Cas no 1015780-80-9 (5-Methoxy-3-trifluoromethyl-1H-pyrazole)

• Product Name: 5-Methoxy-3-trifluoromethyl-1H-pyrazole
• CAS No: 1015780-80-9
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• MDL: MFCD31731610
• CID: 4559117
• Update Time: 2023-04-06

5-Methoxy-3-trifluoromethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-trifluoromethyl-1H-pyrazole
• 3-Methoxy-5-(trifluoromethyl)-1H-pyrazole

• MDL： MFCD31731610
• Inchi： 1S/C5H5F3N2O/c1-11-4-2-3(9-10-4)5(6,7)8/h2H,1H3,(H,9,10)
• InChI Key： BKPRJOYFZDPAEK-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=CC(OC)=N1

Computed Properties

• Exact Mass: 166.035397g/mol
• Monoisotopic Mass: 166.035397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.1g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 37.9Ų